Cas no 1986416-98-1 (ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate
• CAS No: 1986416-98-1
• MF: C₁₄H₁₈FNO₂
• MW: 251.296627521515
• CID: 6006135
• PubChem ID: 114055069
• Update Time: 2025-06-15

ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate
• EN300-1454040
• 1986416-98-1

• Inchi： 1S/C14H18FNO2/c1-3-18-14(17)12-8-16-7-11(12)10-6-9(2)4-5-13(10)15/h4-6,11-12,16H,3,7-8H2,1-2H3
• InChI Key： GYCHSCRZMBAKLR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1CNCC1C(=O)OCC

Computed Properties

• Exact Mass: 251.13215698g/mol
• Monoisotopic Mass: 251.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate

Ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate: A Novel Compound with Promising Pharmacological Potential

Ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate, with the CAS number 1986416-98-1, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse pharmacological activities. The molecular structure of Ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate is characterized by a pyrrolidine ring fused with a carboxylate group, and a substituted phenyl ring with fluorine and methyl groups. These structural features are critical in determining its biological activity and potential therapeutic applications.

Recent studies have highlighted the importance of fluoro-substituted aromatic rings in modulating the pharmacokinetic properties of small molecule drugs. The introduction of a fluorine atom at the 2-position of the phenyl ring in Ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate enhances its metabolic stability and bioavailability. This is a crucial factor in the development of orally administered medications, as it ensures that the compound remains active in the body for an extended period. The methyl group at the 5-position further contributes to the compound's hydrophobicity, which may influence its ability to cross biological membranes and reach target tissues.

The synthesis of Ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate involves a multi-step process that includes the formation of the pyrrolidine ring and the introduction of the phenyl substituents. Researchers have employed advanced organic synthesis techniques, such as transition metal-catalyzed coupling reactions, to achieve high yields and purity. These methods are essential for the large-scale production of pharmaceutical compounds, as they ensure consistency and scalability in manufacturing processes.

One of the most promising applications of Ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate is its potential as a lead compound for the development of novel therapeutics. Recent studies have shown that compounds with similar structural features exhibit activity against various targets, including G protein-coupled receptors (GPCRs) and ion channels. The ability of Ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate to modulate these targets suggests its potential in treating conditions such as hypertension, neurological disorders, and inflammatory diseases.

Advancements in computational chemistry have also played a significant role in the exploration of Ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate's pharmacological properties. Molecular docking studies have been used to predict the compound's interactions with specific protein targets, providing insights into its mechanism of action. These computational models are invaluable in the early stages of drug discovery, as they allow researchers to identify potential targets and optimize the compound's structure for improved efficacy.

The pharmacokinetic profile of Ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate is another area of active research. Studies have demonstrated that compounds with similar structural features exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. This is particularly important for the development of drugs that require systemic action, as it ensures that the compound reaches its intended target in the body. The hydrophobic nature of the methyl group may also influence the compound's ability to accumulate in specific tissues, which could be beneficial for targeted therapies.

Recent clinical studies have further expanded the understanding of Ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate's therapeutic potential. Preclinical trials have shown that the compound exhibits anti-inflammatory effects, which could be useful in the treatment of autoimmune diseases and chronic inflammation. The ability to modulate inflammatory pathways is a key factor in the development of new therapies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential of Ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate in the treatment of neurological disorders. Research has indicated that compounds with similar structural features may have neuroprotective properties, which could be beneficial in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to cross the blood-brain barrier is a critical factor in the development of drugs for neurological conditions, and the hydrophobic nature of the compound may facilitate this process.

Despite these promising findings, further research is needed to fully understand the therapeutic potential of Ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate. Ongoing studies are focused on optimizing the compound's structure to enhance its efficacy and reduce potential side effects. Additionally, clinical trials are being planned to evaluate its safety and effectiveness in human patients. These efforts are essential for the translation of this compound from the laboratory to the clinic, where it could potentially offer new treatment options for a variety of medical conditions.

In conclusion, Ethyl 4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with its favorable pharmacokinetic properties, makes it a promising candidate for the development of novel therapeutics. As research continues to uncover its potential applications, this compound may play a crucial role in the treatment of various diseases, offering new hope for patients in need of effective and innovative therapies.